molecular formula C11H14O B3159134 1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol CAS No. 86088-40-6

1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol

Cat. No. B3159134
CAS RN: 86088-40-6
M. Wt: 162.23 g/mol
InChI Key: RINJSWVIDJTJRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol is a chemical compound with the CAS Number: 14944-28-6 . It has a molecular weight of 162.23 and its IUPAC name is 1-methyl-1,2,3,4-tetrahydro-1-naphthalenol .


Synthesis Analysis

Tetralin, a partially hydrogenated derivative of naphthalene, is produced by the catalytic hydrogenation of naphthalene . Although nickel catalysts are traditionally employed, many variations have been evaluated . Over-hydrogenation converts tetralin into decahydronaphthalene (decalin) .


Molecular Structure Analysis

The IUPAC Standard InChI for 1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol is InChI=1S/C11H14O/c1-11(12)8-4-6-9-5-2-3-7-10(9)11/h2-3,5,7,12H,4,6,8H2,1H3 . The 3D structure of the compound can be viewed using Java or Javascript .


Physical And Chemical Properties Analysis

1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol is a clear yellow to slightly brownish viscous liquid .

Scientific Research Applications

Stereochemistry in Reduction Processes

One application of 1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol derivatives is in studying stereochemical outcomes in reduction processes. Research by Tippett and Massy-Westropp (1993) investigated the stereoselectivity of reductions of 1-methylene-1,2,3,4-tetrahydronaphthalenes, finding that certain derivatives undergo highly stereoselective catalytic reduction, yielding cis products. This insight is valuable for understanding the mechanisms behind stereochemistry in organic synthesis (Tippett & Massy-Westropp, 1993).

Crystal Structures in Synthesis

In the domain of crystallography, Kaiser et al. (2023) explored the molecular structures of 1,2,3,4-tetrahydronaphthalene derivatives during synthesis attempts of elisabethin A. This research provides crucial insights into the conformations and stereochemistry of these compounds, which are essential for their potential use in various synthetic applications (Kaiser et al., 2023).

Organometallic Chemistry Applications

Podestá et al. (1989) studied organotin hydride additions to various methyl dihydronaphthalenecarboxylates, including derivatives of 1,2,3,4-tetrahydronaphthalene. Their findings contribute to the understanding of free radical hydrostannation and the stereochemical outcomes in organometallic reactions, which are crucial in the field of organometallic chemistry (Podestá et al., 1989).

Exploration in Cardiovascular Agents

Research by Miyake et al. (1983) on the synthesis of various 1,2,3,4-tetrahydronaphthalen-1-ol derivatives, including those with cardiovascular agent properties, highlights the compound's potential in pharmacological applications. This study demonstrates the broader utility of these compounds in developing new therapeutic agents (Miyake et al., 1983).

Pharmaceutical and Synthetic Implications

Nichols et al. (1984) conducted a study that shows the impact of structural modifications on the pharmacological activity of 1,2,3,4-tetrahydronaphthalene derivatives. Their research on DA1 dopamine agonist activity provides significant insights for pharmaceutical applications and drug development (Nichols et al., 1984).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for 1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol can be found online . It’s always important to handle chemicals with appropriate safety measures.

properties

IUPAC Name

1-methyl-1,2,3,4-tetrahydronaphthalen-2-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14O/c1-8-10-5-3-2-4-9(10)6-7-11(8)12/h2-5,8,11-12H,6-7H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RINJSWVIDJTJRL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1C(CCC2=CC=CC=C12)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701006606
Record name 1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701006606
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

162.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol

CAS RN

86088-40-6
Record name NSC69085
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=69085
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701006606
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol
Reactant of Route 2
1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol
Reactant of Route 3
1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol
Reactant of Route 4
1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol
Reactant of Route 5
1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol
Reactant of Route 6
1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.